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Compound of Interest

(S)-(-)-3-Benzyloxy-1,2-
Compound Name:
propanediol

Cat. No.: B054752

Essential Safety and Handling Guide for (S)-(-)-3-
Benzyloxy-1,2-propanediol

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, storage, and disposal of (S)-(-)-3-Benzyloxy-1,2-propanediol. This
document provides immediate, actionable safety protocols and logistical plans to ensure the
well-being of laboratory personnel and compliance with safety standards.

Hazard Assessment and Safety Recommendations

(S)-(-)-3-Benzyloxy-1,2-propanediol is a combustible liquid that requires careful handling to
mitigate potential risks. While some sources may classify this chemical as non-hazardous,
other data indicates potential for harm. Therefore, it is prudent to handle this substance with a
degree of caution, assuming it may be harmful if swallowed, and may cause skin, eye, and
respiratory irritation[1][2].
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Physical & Chemical Properties

Data

Appearance

White or Colorless to Light yellow powder to

lump to clear liquid

Molecular Formula C10H1403
Molecular Weight 182.22 g/mol
Density 1.140 g/mL at 20 °C[3]

Storage Temperature

2-8°C

Flash Point

Not applicable

Boiling Point

Not applicable

Storage Class

10 - Combustible liquids[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling (S)-(-)-3-Benzyloxy-1,2-propanediol.
The following PPE is recommended to minimize exposure and ensure personal safety.
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PPE Category Recommendation Specification

Chemical splash goggles are

) Eyeshields or safety recommended to provide a
Eye Protection
goggles|[3] complete seal around the
eyes.

Nitrile or neoprene gloves are
recommended for their
] ] ] resistance to a range of
Hand Protection Chemical-resistant gloves|[3] )
chemicals. Ensure to check
manufacturer's compatibility

data.

A standard lab coat should be
Body Protection Laboratory coat worn to protect against
splashes.

Use in a well-ventilated area. If
vapors or aerosols are
) ) ) generated, a NIOSH-approved
Respiratory Protection Not generally required ) ) )
respirator with an organic
vapor cartridge may be

necessary.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of this compound.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

e Ensure that an eyewash station and safety shower are readily accessible.

» Remove all potential ignition sources from the immediate vicinity.

2. Handling the Chemical:
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Wear the recommended personal protective equipment (PPE) at all times.

When transferring the liquid, do so carefully to avoid splashing.

Keep the container tightly closed when not in use to prevent the release of vapors.
. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

The recommended storage temperature is between 2-8°C.

Store in a designated area for combustible liquids.

Emergency Procedures

Spill Response:

Evacuate: Immediately evacuate the spill area and alert others in the vicinity.
Ventilate: If it is safe to do so, increase ventilation to the area.

Contain: For small spills, contain the liquid with an inert absorbent material (e.g., vermiculite,
dry sand).

Clean-up: Wearing appropriate PPE, carefully collect the absorbed material and place it in a
sealed, labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek medical attention if irritation persists[4].

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation develops[4].
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« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist[4].

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention[4].

Disposal Plan

All waste materials containing (S)-(-)-3-Benzyloxy-1,2-propanediol must be treated as

hazardous waste.

o Collection: Collect all waste, including contaminated absorbent materials and disposable
PPE, in a clearly labeled, sealed, and chemically compatible container.

o Storage: Store the hazardous waste container in a designated, well-ventilated area, away

from incompatible materials.

o Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental
waste management company. Follow all local, state, and federal regulations for hazardous
waste disposal. Do not dispose of this chemical down the drain or in regular trash[5].

Workflow for Handling and Disposal
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Workflow for Handling (S)-(-)-3-Benzyloxy-1,2-propanediol
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Caption: Workflow for the safe handling and disposal of (S)-(-)-3-Benzyloxy-1,2-propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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